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Introduction

Mercury (Hg) is a highly toxic heavy metal that poses significant risks to human health and the
environment. Its detection in environmental matrices is crucial for monitoring and remediation
efforts. Dithizone (diphenylthiocarbazone) has long been established as a sensitive and
selective chromogenic reagent for the determination of trace amounts of mercury.[1] This
application note provides detailed protocols for the spectrophotometric determination of
mercury in various environmental samples using dithizone. The method is based on the
formation of a stable, colored mercury-dithizone complex that can be quantified using UV-Vis
spectrophotometry.[2][3][4]

Principle

Dithizone reacts with mercury(ll) ions in a slightly acidic medium to form an orange-colored
chelate complex, mercury(ll)-dithizonate.[2][5] This complex exhibits a maximum absorbance at
approximately 488-500 nm, which allows for its quantitative determination.[2][6][7] The
stoichiometric composition of the stable complex is typically 1:2 (mercury:dithizone).[2][3] The
intensity of the color produced is directly proportional to the concentration of mercury in the
sample, following Beer-Lambert's law over a specific concentration range.[2][3][8]
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Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric

determination of mercury using dithizone as reported in various studies.

Parameter Value Reference
Wavelength of Maximum

488 - 500 nm [21[6]1[7]
Absorbance (Amax)
Linear Range (Beer's Law) 0.1 - 25 pg/mL [2][3]
30 - 280 pg/L [9]

Molar Absorptivity (€)

25x10*L mol~tcm™1

[2](3]

6.88 x 10* M~t cm~1 (in

chloroform)

[8]

Sandell's Sensitivity

0.015 pg/cm?

[2](3]

Limit of Detection (LOD) 7.6 ug/L [9]
0.057 ppb (membrane-based 5]

method)

Stoichiometry (Hg:Dithizone) 1:2 [2][3]

Reaction Medium

Slightly acidic (e.g., H2SOa)

[2]19]

Solvent for Complex

1,4-Dioxane, Chloroform,

Carbon Tetrachloride

[2]i6](8l

Complex Stability

Over 24 hours

[2](3]

Experimental Protocols
Reagent Preparation

» Standard Mercury(ll) Stock Solution (100 pg/mL): Dissolve 135 mg of mercuric chloride
(HgCl2) in 100 mL of 0.1 M hydrochloric acid and dilute to 1000 mL with deionized water.[6]
This solution contains 100 pg of Hg per mL. Working standards can be prepared by serial

dilution of this stock solution.
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Dithizone Solution (0.05% w/v): Dissolve 50 mg of dithizone in 100 mL of a suitable organic
solvent such as carbon tetrachloride or chloroform.[6] This solution should be stored in a
dark, cool place and protected from direct light. A working solution can be prepared by
diluting the stock solution. For instance, diluting 4 mL of the stock to 100 mL with the same
solvent.[6]

Sulphuric Acid (H2S0O4) Solution (0.2 N): Prepare by diluting concentrated sulfuric acid with
deionized water. The acidity of the reaction mixture is a critical parameter and should be
optimized.[2][9]

Hydroxylamine Hydrochloride Solution (20% wi/v): Dissolve 20 g of hydroxylamine
hydrochloride in 100 mL of deionized water. This is used to prevent the oxidation of
dithizone.[6]

Potassium Permanganate Solution (1% w/v): Dissolve 1 g of potassium permanganate in
100 mL of deionized water.

Potassium lodide Solution (0.2 M): Dissolve 33 g of potassium iodide in distilled water, add
10 mL of hydroxylamine hydrochloride solution, and dilute to 1000 mL.[6]

Sample Preparation

The preparation method will vary depending on the sample matrix.

Collect the water sample in a clean glass bottle.[6]

To a 100 mL aliquot of the sample, add 10 mL of the potassium permanganate solution.[6]

Heat the solution on a steam bath for one hour to ensure the oxidation of all mercury species
to Hg(Il).[6]

Cool the solution and add 5 mL of hydroxylamine hydrochloride solution to reduce the
excess permanganate.[6]

Transfer the solution to a 200 mL volumetric flask and dilute to the mark with deionized
water.[6]

Air-dry the soil or sediment sample and sieve it to remove large debris.
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o Accurately weigh about 1-2 g of the homogenized sample into a digestion flask.
e Add a mixture of concentrated sulfuric and nitric acids (e.qg., 1:2 v/v).[6]
» Heat the mixture under reflux to digest the sample and release the mercury into the solution.

 After cooling, carefully dilute the digest with deionized water and filter to remove any
suspended solids.[6]

o Adjust the pH of the filtrate to the optimal range for complex formation.

Analytical Procedure (Spectrophotometric
Measurement)

o Transfer a suitable aliquot (containing 5-30 pg of Hg) of the prepared sample solution into a
separatory funnel.[6]

e Add 10.0 mL of the dithizone working solution to the separatory funnel.[6]

o Shake the funnel vigorously for approximately 60 seconds to allow for the extraction of the
mercury-dithizone complex into the organic phase.[6]

» Allow the two phases to separate completely.

o Transfer the organic layer (the colored layer) into a second separatory funnel containing 50
mL of distilled water and 2 mL of 3 M sulfuric acid. Shake for about 30 seconds to wash the
extract.[6]

o Separate the organic phase and transfer a portion to a 1 cm cuvette.

o Measure the absorbance of the solution at the wavelength of maximum absorbance (around
488-500 nm) against a reagent blank.[2][6] The reagent blank is prepared by following the
same procedure but without the mercury-containing sample.

o Determine the concentration of mercury in the sample by referring to a calibration curve
prepared using standard mercury solutions.
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Calibration Curve

» Prepare a series of standard solutions containing known concentrations of mercury (e.g., 0,
0.5,1.0, 1.5, 2.0, 2.5, and 3.0 pg/mL) by diluting the stock solution.[6]

e To 10.0 mL of each standard solution in a separatory funnel, add 10.0 mL of the dithizone
working solution.[6]

o Follow steps 3-7 of the Analytical Procedure for each standard.

» Plot a graph of absorbance versus mercury concentration. This should yield a linear
relationship according to Beer's Law.
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Caption: Reaction of Mercury(ll) with Dithizone to form a colored complex.
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Experimental Workflow for Mercury Detection
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Caption: General workflow for the spectrophotometric determination of mercury.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Dithizone
https://scispace.com/pdf/a-rapid-spectrophotometric-method-for-the-determination-of-2t6oafc0s6.pdf
https://www.researchgate.net/publication/258376633_A_rapid_spectrophotometric_method_for_the_determination_of_mercury_in_environmental_biological_soil_and_plant_samples_using_diphenylthiocarbazone
https://www.semanticscholar.org/paper/A-rapid-spectrophotometric-method-for-the-of-in-and-Ahmed-Alam/cd8c036f48ae73c9928357b140fca00d4c63b1ae
https://www.semanticscholar.org/paper/A-rapid-spectrophotometric-method-for-the-of-in-and-Ahmed-Alam/cd8c036f48ae73c9928357b140fca00d4c63b1ae
https://www.semanticscholar.org/paper/A-rapid-spectrophotometric-method-for-the-of-in-and-Ahmed-Alam/cd8c036f48ae73c9928357b140fca00d4c63b1ae
https://www.researchgate.net/publication/228818164_Simple_Detection_of_Mercury_Ion_Using_Dithizone_Nanoloaded_Membrane
https://www.diva-portal.org/smash/get/diva2:1550267/FULLTEXT01.pdf
https://www.semanticscholar.org/paper/Dithizone-procedure-for-mercury-analysis-Elly/159f9226ad8fe104985932e48be6616dc2ffb517
https://rucforsk.ruc.dk/ws/portalfiles/portal/60886154/report.pdf
https://ri.conicet.gov.ar/bitstream/handle/11336/60596/CONICET_Digital_Nro.44cfdc9d-fd9d-4a18-9ee9-e6b7a804c3e9_A.pdf?sequence=2&isAllowed=y
https://www.benchchem.com/product/b143531#use-of-dithizone-for-mercury-detection-in-environmental-samples
https://www.benchchem.com/product/b143531#use-of-dithizone-for-mercury-detection-in-environmental-samples
https://www.benchchem.com/product/b143531#use-of-dithizone-for-mercury-detection-in-environmental-samples
https://www.benchchem.com/product/b143531#use-of-dithizone-for-mercury-detection-in-environmental-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

